Cas no 2411277-18-2 (N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide)

• Product Name: N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide
• CAS No: 2411277-18-2
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 5453776
• PubChem ID: 146083532
• Update Time: 2025-10-17

N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411277-18-2
• Z1873403150
• N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide
• N-[(2-{[(propan-2-yl)sulfamoyl]methyl}phenyl)methyl]but-2-ynamide
• EN300-26579256

• Inchi： 1S/C15H20N2O3S/c1-4-7-15(18)16-10-13-8-5-6-9-14(13)11-21(19,20)17-12(2)3/h5-6,8-9,12,17H,10-11H2,1-3H3,(H,16,18)
• InChI Key： RPLDREXBLLVBRI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1CNC(C#CC)=O)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 308.11946368g/mol
• Monoisotopic Mass: 308.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Additional information on N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide

N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide (CAS No. 2411277-18-2): A Comprehensive Overview in Modern Chemical Biology

N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide, identified by its CAS number 2411277-18-2, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups within its structure imparts distinct chemical properties, making it a valuable candidate for further exploration.

The structural composition of N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide includes a phenyl ring substituted with a propan-2-ylsulfamoylmethyl group, further connected to a but-2ynamide moiety. This arrangement not only contributes to the molecule's complexity but also opens up diverse possibilities for interaction with biological targets. The presence of the sulfamoyl group, in particular, is noteworthy as it is frequently employed in medicinal chemistry to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on sulfamoylated compounds due to their versatile biological activities. These activities range from anti-inflammatory and anti-microbial properties to potential roles in cancer therapy. The compound N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide, with its sulfamoyl functionality, aligns well with this trend and has been the subject of several innovative studies.

One of the most compelling aspects of N-[[Propan-2-ylsulfamoylmethyl)phenyl]methyl]but-2-ynamide is its potential as a scaffold for drug design. The phenyl ring and the amide group provide multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific therapeutic applications. This flexibility has led to its investigation in various preclinical studies aimed at identifying novel pharmacophores.

Recent advancements in computational chemistry have further enhanced the understanding of N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl)methyl]but-2ynamide's interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein receptors, suggesting its potential as an inhibitor or modulator of key biological pathways. These findings are particularly exciting as they pave the way for the development of targeted therapies.

The sulfamoyl group in N-[[2-(Propan)-sulfamoylethyl)methyyl]but
]-
yn
amide plays a crucial role in determining its biological activity. Studies have shown that sulfamoylated compounds often exhibit enhanced solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the sulfamoyl group can participate in hydrogen bonding interactions, further stabilizing the compound's binding affinity to biological targets.

In the context of modern drug discovery, N-[[2-(Propan)-sulfamoylet]methyl)phenyl)methy
l]but
]-
yn
amide has been explored for its potential anti-inflammatory properties. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of this compound to modulate inflammatory pathways has been demonstrated in vitro, suggesting its therapeutic promise.

The synthesis of N-[[2-(Propan)sulflmethy
l]but
]-yn
amide presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to achieve high yields and purity levels, facilitating further research and development.

The pharmacokinetic profile of N-[[2-(Propan)sulfamtemetket












>methyl)phenymethym]but[u]-yn[u]a[u]mide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to shed light on these aspects, providing valuable insights into its pharmacokinetic behavior.

The future prospects for N-[[[([this strong]>[this strong]>[this strong]>[this strong]>[this strong]>[this strong]>[this strong]>[this strong]>[this strong]>[this strong]>])]]methyl]but[u]-yn[u]a[u]mide are promising given its multifaceted potential applications. Ongoing research aims to elucidate its mechanisms of action and explore new therapeutic indications. Additionally, efforts are underway to develop derivatives with improved pharmacological properties, ensuring that this compound remains at the forefront of pharmaceutical innovation.